6-Benzoyl-2-oxo-3-benzoxazolinepropionic acid

Specification

• CAS No.: 76752-01-7
• Molecular Formula: C17H13NO5
• Molecular Weight: 311.29 g/mol
• IUPAC Name: 3-(6-benzoyl-2-oxo-1,3-benzoxazol-3-yl)propanoic acid
• Standard InChI: InChI=1S/C17H13NO5/c19-15(20)8-9-18-13-7-6-12(10-14(13)23-17(18)22)16(21)11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,19,20)
• Standard InChI Key: HHGQHMARMJYJMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC3=C(C=C2)N(C(=O)O3)CCC(=O)O

Introduction

6-Benzoyl-2-oxo-3-benzoxazolinepropionic acid is an aromatic heterocyclic compound characterized by its benzoyl moiety and benzoxazoline ring. It belongs to a class of organic compounds with potential applications in pharmaceuticals, organic synthesis, and biological research. The molecular formula of this compound is $C_{16}H_{11}NO_4$, with a molecular weight of approximately 295.28 g/mol.

Synthesis

The synthesis of 6-Benzoyl-2-oxo-3-benzoxazolinepropionic acid can be achieved through various methods, typically involving condensation reactions between benzoyl derivatives and precursors containing the benzoxazoline framework. These methods allow for flexibility in producing analogs for further research.

Biological Activities and Potential Applications

Although specific biological activities of this compound remain under investigation, structurally related compounds have demonstrated significant pharmacological properties:

• Anti-inflammatory effects: Compounds with benzoxazoline rings have shown cyclooxygenase (COX) inhibitory activity, suggesting potential anti-inflammatory applications.

• Anticancer potential: Aromatic heterocyclic compounds are frequently explored for their ability to inhibit tumor cell proliferation.

• Antioxidant properties: Related benzoxazole derivatives exhibit free radical scavenging activities, which may be relevant for oxidative stress-related conditions.

Comparative Analysis with Related Compounds

To better understand the significance of 6-Benzoyl-2-oxo-3-benzoxazolinepropionic acid, it is helpful to compare it with structurally similar compounds.

Table 2: Comparison with Related Compounds

Compound Name	Key Features	Applications
Benzoylformic Acid	Contains a benzoyl group	Biomarker in metabolic studies
2-Oxo-2,3-dihydrobenzo[d]oxazole	Benzoxazole structure	Organic synthesis
2-Amino-3-benzoyl-alpha-oxo-benzeneacetic acid sodium salt	Amino and carboxylic functionalities	Exhibits biological activity

Research Gaps and Future Directions

Despite its promising structural features, the pharmacological potential of 6-Benzoyl-2-oxo-3-benzoxazolinepropionic acid remains largely unexplored. Future research should focus on:

• In vitro and in vivo studies: To evaluate anti-inflammatory, anticancer, and antioxidant activities.

• Mechanistic studies: To understand how its functional groups contribute to biological activity.

• Synthetic modifications: To develop analogs with enhanced efficacy and reduced toxicity.